A new transient directing group diethoxyethyl-l-proline facilitates ortho-arylation of aryl-amines/-amino acids via Pd-catalyzed C(sp2)–H activation†
Organic & Biomolecular Chemistry Pub Date: 2023-01-11 DOI: 10.1039/D2OB02145E
Abstract
Mono-ortho-arylated arylamines are constituents of various natural products but their syntheses are challenging. This report describes a new synthetic methodology for the ortho-arylation of arylamines and α-aromatic amino acids (phenylglycine and phenylalanine) through a Pd-catalyzed C(sp2)–H activation using the synthetic transient directing group diethoxyethyl-L-proline (DEP). A catalytic amount of diethoxyethyl-L-proline is sufficient to form mono-arylated arylamines as the major products using aryliodides. This method could be useful for the synthesis of various biphenyl amines and novel peptidomimetics.
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Journal Name：Organic & Biomolecular Chemistry
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CAS no.: 89640-58-4
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